Cas no 6469-85-8 (Benzoic acid,2-[(4-chlorophenyl)thio]-)

Benzoic acid,2-[(4-chlorophenyl)thio]- structure
6469-85-8 structure
Product Name:Benzoic acid,2-[(4-chlorophenyl)thio]-
CAS No:6469-85-8
MF:C13H9ClO2S
MW:264.727361440659
CID:505416
PubChem ID:80942
Update Time:2025-04-19

Benzoic acid,2-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(4-chlorophenyl)thio]-
    • 2-(4-chlorophenyl)sulfanylbenzoic acid
    • 2-(4-chlorophenylthio)benzoic acid
    • 2-carboxy-4'-chlorophenylsulfide
    • 2-carboxyphenyl 4-chlorophenyl sulphide
    • 2-[(4-chlorophenyl)sulfanyl]benzoic acid
    • NS00035733
    • NKMIZDAAUIGVMP-UHFFFAOYSA-N
    • AE-641/30103046
    • 2-(4'-chlorothiophenoxy)benzoic acid
    • DTXSID6064375
    • Benzoic acid, o-((p-chlorophenyl)thio)-
    • Benzoic acid, 2-((4-chlorophenyl)thio)-
    • 2-((4-Chlorophenyl)thio)benzoic acid
    • SCHEMBL6781026
    • A834856
    • NSC 139119
    • AKOS005067398
    • NSC-139119
    • 2-(4-Chlorophenyl mercapto)benzoic acid
    • Benzoic acid, 2-[(4-chlorophenyl)thio]-
    • 6469-85-8
    • Benzoic acid, o-[(p-chlorophenyl)thio]-
    • EINECS 229-287-2
    • Oprea1_761496
    • NSC139119
    • Inchi: 1S/C13H9ClO2S/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)
    • InChI Key: NKMIZDAAUIGVMP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 264.00100
  • Monoisotopic Mass: 264.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Density: 1.42
  • Boiling Point: 421.1°C at 760 mmHg
  • Flash Point: 208.5°C
  • Refractive Index: 1.683
  • PSA: 62.60000
  • LogP: 4.18940

Benzoic acid,2-[(4-chlorophenyl)thio]- Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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